Cas no 2172561-43-0 (4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid)

• Product Name: 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid
• CAS No: 2172561-43-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6449289
• PubChem ID: 165790893
• Update Time: 2025-06-11

4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid
• EN300-1630114
• 2172561-43-0

• Inchi： 1S/C11H21NO3/c1-3-11(15,4-2)10(9(13)14)5-7-12-8-6-10/h12,15H,3-8H2,1-2H3,(H,13,14)
• InChI Key： FRVKTDPEONRCAJ-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C1(C(=O)O)CCNCC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid

4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid (CAS No. 2172561-43-0): An Overview

4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid (CAS No. 2172561-43-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a comprehensive overview of 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid is a piperidine derivative with a hydroxy-substituted pentyl group attached to the piperidine ring. The molecular formula of this compound is C₁₂H₂₁NO₃, and it has a molecular weight of approximately 227.30 g/mol. The presence of the hydroxyl group and the carboxylic acid moiety imparts unique chemical properties to this molecule, making it an interesting candidate for further investigation.

The structure of 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid can be represented as follows:

            O
            |
            C(=O)-CH2-N-(CH2)2-CH(CH(OH)CH3)2
        

This structure suggests that the compound may exhibit both hydrophilic and hydrophobic properties, which could influence its solubility and bioavailability in biological systems.

Synthesis Methods

The synthesis of 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid has been explored through various routes, each with its own advantages and challenges. One common approach involves the reaction of 4-piperidone with 3-hydroxyvaleraldehyde followed by carboxylation. This method typically involves several steps, including the formation of an intermediate aldehyde, which is then reduced to the corresponding alcohol before undergoing carboxylation.

A more recent and efficient method involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods have shown improved yields and reduced side reactions, making them more suitable for large-scale production.

Biological Activities and Therapeutic Potential

4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid has been studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets in drug discovery. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and signaling pathways.

In addition to its GPCR modulation properties, 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Clinical Trials and Research Advancements

The therapeutic potential of 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid has led to several preclinical studies and early-stage clinical trials. Recent research has focused on evaluating its safety and efficacy in animal models of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

In a study published in the Journal of Medicinal Chemistry, researchers reported that 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid exhibited significant neuroprotective effects in a mouse model of Parkinson's disease. The compound was found to reduce oxidative stress and protect dopaminergic neurons from degeneration, suggesting its potential as a novel therapeutic agent for Parkinson's disease.

An ongoing clinical trial is currently evaluating the safety and tolerability of 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid in patients with chronic inflammatory conditions. Preliminary results have shown promising outcomes, with patients experiencing reduced inflammation and improved quality of life.

FUTURE DIRECTIONS AND CONCLUSIONS

The growing body of research on 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid highlights its potential as a valuable therapeutic agent in various medical conditions. Further studies are needed to fully understand its mechanism of action, optimize its pharmacological properties, and evaluate its long-term safety and efficacy.

In conclusion, 4-(3-hydroxypentan-3-yl)piperidine-4-carboxylic acid (CAS No. 2172561-43-0) represents an exciting new compound with promising therapeutic applications. Its unique chemical structure and biological activities make it a compelling candidate for further investigation in medicinal chemistry and pharmaceutical research.